Cas no 891785-23-2 (6-Bromo-1-methoxyisoquinoline)
6-Bromo-1-methoxyisoquinoline structure
Product Name:6-Bromo-1-methoxyisoquinoline
CAS No:891785-23-2
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD16877645
CID:4658843
PubChem ID:71306019
Update Time:2024-10-26
6-Bromo-1-methoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-METHOXY-6-BROMOISOQUINOLINE
- 6-Bromo-1-methoxyisoquinoline
- Isoquinoline, 6-bromo-1-methoxy-
- AM805706
- AS-39716
- CS-0036070
- 891785-23-2
- EN300-268757
- WLZ3213
- AKOS024107414
- SCHEMBL18318359
- MFCD16877645
-
- MDL: MFCD16877645
- Inchi: 1S/C10H8BrNO/c1-13-10-9-3-2-8(11)6-7(9)4-5-12-10/h2-6H,1H3
- InChI Key: ZXSUFWUXOVNEER-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=NC=CC=2C=1)OC
Computed Properties
- Exact Mass: 236.97893g/mol
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 22.1
6-Bromo-1-methoxyisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189009394-250mg |
1-Methoxy-6-bromoisoquinoline |
891785-23-2 | 95% | 250mg |
$238.96 | 2023-08-31 | |
| Alichem | A189009394-1g |
1-Methoxy-6-bromoisoquinoline |
891785-23-2 | 95% | 1g |
$591.60 | 2023-08-31 | |
| Chemenu | CM223699-1g |
6-Bromo-1-methoxyisoquinoline |
891785-23-2 | 95% | 1g |
$515 | 2021-08-04 | |
| TRC | B431748-50mg |
6-Bromo-1-methoxyisoquinoline |
891785-23-2 | 50mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B431748-100mg |
6-Bromo-1-methoxyisoquinoline |
891785-23-2 | 100mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B431748-250mg |
6-Bromo-1-methoxyisoquinoline |
891785-23-2 | 250mg |
$ 259.00 | 2023-04-18 | ||
| Apollo Scientific | OR944104-250mg |
6-Bromo-1-methoxyisoquinoline |
891785-23-2 | 95% | 250mg |
£340.00 | 2024-05-24 | |
| Apollo Scientific | OR944104-1g |
6-Bromo-1-methoxyisoquinoline |
891785-23-2 | 95% | 1g |
£780.00 | 2024-05-24 | |
| abcr | AB455295-250 mg |
1-Methoxy-6-bromoisoquinoline; . |
891785-23-2 | 250MG |
€380.10 | 2023-07-18 | ||
| abcr | AB455295-1 g |
1-Methoxy-6-bromoisoquinoline; . |
891785-23-2 | 1g |
€1,059.10 | 2023-07-18 |
6-Bromo-1-methoxyisoquinoline Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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